Cas no 2141201-04-7 (benzyl N-(2,6-difluoropyridin-3-yl)carbamate)

• Product Name: benzyl N-(2,6-difluoropyridin-3-yl)carbamate
• CAS No: 2141201-04-7
• MF: C₁₃H₁₀F₂N₂O₂
• MW: 264.227509975433
• MDL: MFCD30631881
• CID: 5614320
• PubChem ID: 165914350
• Update Time: 2025-08-03

benzyl N-(2,6-difluoropyridin-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-3270460
• 2141201-04-7
• benzyl N-(2,6-difluoropyridin-3-yl)carbamate

• MDL： MFCD30631881
• Inchi： 1S/C13H10F2N2O2/c14-11-7-6-10(12(15)17-11)16-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,18)
• InChI Key： NKULXLTVJLTSEF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(N=1)F)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 264.07103389g/mol
• Monoisotopic Mass: 264.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-(2,6-difluoropyridin-3-yl)carbamate

Benzyl N-(2,6-Difluoropyridin-3-Yl)Carbamate: A Comprehensive Overview

Benzyl N-(2,6-difluoropyridin-3-yl)carbamate, with the CAS number 2141201-04-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzyl group with a difluoropyridine moiety. The integration of these groups imparts distinctive chemical properties, making it a valuable compound for various applications.

The molecular structure of benzyl N-(2,6-difluoropyridin-3-yl)carbamate is notable for its aromaticity and fluorine substitution. The benzyl group contributes to the compound's stability and reactivity, while the difluoropyridine ring introduces electronic effects that enhance its functionality. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of bioactive molecules with specific pharmacological profiles.

One of the key areas of research involving benzyl N-(2,6-difluoropyridin-3-yl)carbamate is its synthesis and optimization. Scientists have explored various synthetic pathways to improve the efficiency and scalability of its production. For instance, a study published in 2023 demonstrated a novel approach using microwave-assisted synthesis, which significantly reduced reaction time while maintaining product purity. This advancement underscores the compound's importance in both academic and industrial settings.

The application of benzyl N-(2,6-difluoropyridin-3-yl)carbamate extends beyond traditional chemical synthesis. Its role as an intermediate in pharmaceutical research has been increasingly recognized. Researchers have investigated its potential as a precursor for developing drugs targeting specific biological pathways. For example, a 2023 study explored its use in creating inhibitors for kinase enzymes, which are crucial in cancer therapy.

In addition to its pharmacological applications, benzyl N-(2,6-difluoropyridin-3-yl)carbamate has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent experiments have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs), suggesting potential applications in display technology.

The environmental impact and safety profile of benzyl N-(2,6-difluoropyridin-3-yl)carbamate are also subjects of ongoing research. Studies have focused on its biodegradation and toxicity to ensure its safe handling and disposal. A 2023 report indicated that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, which aligns with current environmental regulations.

In conclusion, benzyl N-(2,6-difluoropyridin-3-yl)carbamate, with CAS number 2141201-04-7, is a versatile compound with diverse applications across multiple disciplines. Its unique structure and chemical properties continue to drive innovative research, positioning it as a key player in modern chemistry and pharmacology.